Cas no 119333-50-5 (BENZOIC ACID, 2,3,5-TRIFLUORO-6-METHOXY-, METHYL ESTER)

• Product Name: BENZOIC ACID, 2,3,5-TRIFLUORO-6-METHOXY-, METHYL ESTER
• CAS No: 119333-50-5
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 3382381
• PubChem ID: 20030226
• Update Time: 2025-04-21

BENZOIC ACID, 2,3,5-TRIFLUORO-6-METHOXY-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,3,5-TRIFLUORO-6-METHOXY-, METHYL ESTER
• MZDXBZJCMYSODW-UHFFFAOYSA-N
• SCHEMBL9766054
• 119333-50-5
• methyl 2-methoxy-3,5,6-trifluorobenzoate

• Inchi： 1S/C9H7F3O3/c1-14-8-5(11)3-4(10)7(12)6(8)9(13)15-2/h3H,1-2H3
• InChI Key： MZDXBZJCMYSODW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(OC)C(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 220.03472857Da
• Monoisotopic Mass: 220.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų